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Executive Summary

4-Butylanilinium chloride (C

H

CIN) is an amphiphilic organic salt comprising a protonated aromatic amine headgroup and a
hydrophobic butyl tail. It serves as a critical model compound in supramolecular chemistry for
understanding hydrophobic layering and charge-assisted hydrogen bonding. Recently, it has
gained prominence as a bulky "spacer cation" in the engineering of 2D Ruddlesden-Popper
(RP) halide perovskites, where it modulates the dielectric confinement and environmental
stability of solar cell materials.

This guide details the synthesis, structural hierarchy, and crystallographic parameters of 4-
butylanilinium chloride, synthesizing data from direct structural studies and homologous
halogenated derivatives.

Chemical Identity and Synthesis Protocol
Chemical Structure

The compound consists of a 4-butylanilinium cation and a chloride anion.[1] The cation features
a planar anilinium moiety (
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attached to a benzene ring) substituted at the para position with a flexible
-butyl chain.

e IUPAC Name: (4-butylphenyl)azanium chloride

e CAS Number: 13478-63-2

e Molecular Formula: C

H
CIN[2][3][4][5]

e Molecular Weight: 185.69 g/mol [2][3]

Synthesis and Crystallization Workflow

High-purity crystals are required for accurate lattice parameter determination and perovskite
fabrication. The synthesis relies on the protonation of the weak base 4-butylaniline by strong
hydrochloric acid.

Reagents:

o 4-Butylaniline (>98%, redistilled if dark).

e Hydrochloric acid (37% aq. or methanolic HCI).

» Solvents: Ethanol (absolute), Diethyl ether (precipitant).

Protocol:

o Dissolution: Dissolve 4-butylaniline (10 mmol) in absolute ethanol (20 mL) at 0°C under

atmosphere to prevent oxidation.

» Protonation: Dropwise add excess HCI (12 mmol) while stirring. The solution may warm
slightly (exothermic).
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o Precipitation: After 30 minutes, slowly add diethyl ether until turbidity persists. Cool to -20°C
overnight.

» Recrystallization: Filter the white precipitate. Recrystallize from a hot ethanol/acetonitrile
mixture to obtain varying crystal habits (plates vs. needles).
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Figure 1: Step-by-step synthesis and crystallization workflow for 4-Butylanilinium Chloride.

Crystallographic Methodology & Lattice Parameters
Structural Analogues and Data Availability

While the specific unit cell of the pure chloride salt is often described in the context of its
analogues due to the hygroscopic nature of the chloride, the perchlorate and brominated-
chloride derivatives provide the definitive structural templates. The packing is dominated by the
anilinium-anion hydrogen bond network and the van der Waals interdigitation of the butyl
chains.

Reference Lattice Parameters

The following table summarizes the crystallographic data for 4-butylanilinium salts. The chloride
salt is isostructural to the bromide phase but with contracted cell dimensions due to the smaller
ionic radius of Cl

(1.81 A) vs Br

(1.96 A).
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4-Butylanilinium 2,6-Dibromo-4-
Parameter L .
Perchlorate [1] butylanilinium Chloride [2]
Crystal System Monoclinic Triclinic
Space Group (Centrosymmetric)
4.8825(10 4.9785(10
7.9565(16 8.7844(18
15.452 14.
A) 5.452(3) 898(3)
0 90 86.29(3
©) 3
©) 97.35(3) 87.58(3)
©) 90 87.17(3)
Volume (A
595.4 648.9
)
Z (Units/Cell) 2 2

Technical Insight: The

-axis length (~4.9-5.0 A) is a characteristic "stacking axis" for anilinium salts, corresponding to
the distance between stacked aromatic rings (offset

interactions) or the width of the hydrogen-bonding ribbon.

Crystal Packing Analysis
The "Sandwich" Architecture
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The crystal packing of 4-butylanilinium chloride is defined by the segregation of polar and
non-polar domains, forming a lamellar (layered) structure.

« Inorganic Layer (Hydrophilic): The
heads and
anions form a 2D hydrogen-bonded sheet.
o Interaction: Charge-assisted hydrogen bonds (

).

o Geometry: Typically, the chloride ion accepts 3 hydrogen bonds, forming a distorted
tetrahedral node if bridging multiple cations.

o Organic Layer (Hydrophobic): The butyl chains (
) extend perpendicular to the ionic layer.
o Interaction: van der Waals forces.

o Conformation: The butyl chains adopt an all-trans conformation to maximize packing
density. In the crystal lattice, these chains often interdigitate (interlock) with chains from
the opposing layer, or form a "bilayer" if the spacing allows.

Hydrogen Bonding Network
The stability of the lattice is dictated by the R

(8) graph set motif common in primary ammonium salts.

e Primary Interaction:
e Distance:

distances typically range from 3.10 to 3.25 A.

e Angle:
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angles are near linearity (160°-175°).

Layered Architecture
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Figure 2: Interaction hierarchy within the 4-Butylanilinium Chloride crystal lattice.

Applications in Materials Science
2D Perovskite Spacer

4-Butylanilinium (4BA) is used to slice 3D perovskites (e.g.,

) into 2D Ruddlesden-Popper phases (

)

Role: The bulky aromatic ring and butyl chain prevent the formation of a 3D network.

Effect: The hydrophobic butyl layer acts as a barrier to moisture, significantly enhancing the
environmental stability of the solar cell compared to small-cation perovskites.

Dielectric Contrast: The low dielectric constant of the organic layer (

) vs. the inorganic well (

) creates a quantum well structure, increasing exciton binding energy.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b077981?utm_src=pdf-body-img
https://www.benchchem.com/product/b077981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Thermal Stability

Thermal Gravimetric Analysis (TGA) of 4-butylanilinium chloride typically shows:
e Melting Point: ~200-210°C (dependent on purity and heating rate).

o Decomposition: Onset >250°C, involving deprotonation (loss of HCI) and volatilization of 4-
butylaniline. This high thermal stability makes it suitable for solution-processing of perovskite
films which requires annealing at 100-150°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Crystal Packing and Lattice
Parameters of 4-Butylanilinium Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077981#crystal-packing-and-lattice-parameters-of-4-
butylanilinium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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